Sodium;iron(3+);2-oxidopropane-1,2,3-tricarboxylate;phosphonomethylphosphonic acid
Sodium;iron(3+);2-oxidopropane-1,2,3-tricarboxylate;phosphonomethylphosphonic acid
Brand Name:
Vulcanchem
CAS No.:
1332-96-3
VCID:
VC0073544
InChI:
InChI=1S/C6H7O7.CH6O6P2.2Fe.Na/c7-3(8)1-6(13,5(11)12)2-4(9)10;2-8(3,4)1-9(5,6)7;;;/h1-2H2,(H,7,8)(H,9,10)(H,11,12);1H2,(H2,2,3,4)(H2,5,6,7);;;/q-1;;2*+3;+1/p-3
SMILES:
C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])[O-].C(P(=O)(O)O)P(=O)(O)O.[Na+].[Fe+3].[Fe+3]
Molecular Formula:
C7H10Fe2NaO13P2+3
Molecular Weight:
498.77 g/mol
Sodium;iron(3+);2-oxidopropane-1,2,3-tricarboxylate;phosphonomethylphosphonic acid
CAS No.: 1332-96-3
Main Products
VCID: VC0073544
Molecular Formula: C7H10Fe2NaO13P2+3
Molecular Weight: 498.77 g/mol
CAS No. | 1332-96-3 |
---|---|
Product Name | Sodium;iron(3+);2-oxidopropane-1,2,3-tricarboxylate;phosphonomethylphosphonic acid |
Molecular Formula | C7H10Fe2NaO13P2+3 |
Molecular Weight | 498.77 g/mol |
IUPAC Name | sodium;iron(3+);2-oxidopropane-1,2,3-tricarboxylate;phosphonomethylphosphonic acid |
Standard InChI | InChI=1S/C6H7O7.CH6O6P2.2Fe.Na/c7-3(8)1-6(13,5(11)12)2-4(9)10;2-8(3,4)1-9(5,6)7;;;/h1-2H2,(H,7,8)(H,9,10)(H,11,12);1H2,(H2,2,3,4)(H2,5,6,7);;;/q-1;;2*+3;+1/p-3 |
Standard InChIKey | RBQYQHNTEZSIOM-UHFFFAOYSA-K |
SMILES | C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])[O-].C(P(=O)(O)O)P(=O)(O)O.[Na+].[Fe+3].[Fe+3] |
Canonical SMILES | C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])[O-].C(P(=O)(O)O)P(=O)(O)O.[Na+].[Fe+3].[Fe+3] |
PubChem Compound | 62401 |
Last Modified | Nov 11 2021 |
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